Cas no 22794-95-2 (1-Bromo-2,4-dimethoxy-3-methylbenzene)
22794-95-2 structure
Product Name:1-Bromo-2,4-dimethoxy-3-methylbenzene
CAS No:22794-95-2
MF:C9H11BrO2
MW:231.086442232132
MDL:MFCD11046750
CID:1412075
PubChem ID:354333582
Update Time:2025-04-20
1-Bromo-2,4-dimethoxy-3-methylbenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-bromo-2,4-dimethoxy-3-methyl-
- 3-Bromo-2,6-dimethoxytoluene
- 1-bromo-2,4-dimethoxy-3-methyl-benzene
- 2,6-dimethoxy-3-bromotoluene
- 3-Brom-2,6-dimethoxy-toluol
- 4-Brom-2-methylresorcinol-dimethylether
- Benzene,1-bromo-2,4-dimethoxy-3-methyl
- 1-Bromo-2,4-dimethoxy-3-methylbenzene
- WXHZGDILTIFQDK-UHFFFAOYSA-N
- FCH1401968
- 1,3-Dimethoxy-2-methyl-4-bromobenzene
- B4745
- MFCD11046750
- XAA79495
- DB-126847
- SCHEMBL147312
- EN300-7414993
- BS-25383
- CS-0450120
- 22794-95-2
- DTXSID20447296
- A12298
-
- MDL: MFCD11046750
- Inchi: 1S/C9H11BrO2/c1-6-8(11-2)5-4-7(10)9(6)12-3/h4-5H,1-3H3
- InChI Key: WXHZGDILTIFQDK-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(C)=C1OC)OC
Computed Properties
- Exact Mass: 229.99400
- Monoisotopic Mass: 229.99424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 18.5
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 96°C/2.5mmHg(lit.)
- Flash Point: 110.2±21.4 °C
- PSA: 18.46000
- LogP: 2.77470
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
1-Bromo-2,4-dimethoxy-3-methylbenzene Security Information
-
Symbol:
- Prompt:warning
- Signal Word:warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Bromo-2,4-dimethoxy-3-methylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM344487-5g |
1-Bromo-2,4-dimethoxy-3-methylbenzene |
22794-95-2 | 95%+ | 5g |
$858 | 2022-06-11 | |
| Chemenu | CM344487-10g |
1-Bromo-2,4-dimethoxy-3-methylbenzene |
22794-95-2 | 95%+ | 10g |
$1372 | 2022-06-11 | |
| Chemenu | CM344487-25g |
1-Bromo-2,4-dimethoxy-3-methylbenzene |
22794-95-2 | 95%+ | 25g |
$2572 | 2022-06-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B869382-200mg |
3-Bromo-2,6-dimethoxytoluene |
22794-95-2 | 97% | 200mg |
401.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B4745-1g |
1-Bromo-2,4-dimethoxy-3-methylbenzene |
22794-95-2 | 97.0%(GC) | 1g |
¥640.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B4745-200mg |
1-Bromo-2,4-dimethoxy-3-methylbenzene |
22794-95-2 | 97.0%(GC) | 200mg |
¥160.0 | 2022-06-10 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B4745-200MG |
3-Bromo-2,6-dimethoxytoluene |
22794-95-2 | >97.0%(GC) | 200mg |
¥160.00 | 2024-04-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B4745-1G |
3-Bromo-2,6-dimethoxytoluene |
22794-95-2 | >97.0%(GC) | 1g |
¥640.00 | 2024-04-17 | |
| eNovation Chemicals LLC | D758565-1g |
Benzene, 1-bromo-2,4-dimethoxy-3-methyl- |
22794-95-2 | 97.0% | 1g |
$145 | 2024-06-07 | |
| eNovation Chemicals LLC | D758565-5g |
Benzene, 1-bromo-2,4-dimethoxy-3-methyl- |
22794-95-2 | 97.0% | 5g |
$335 | 2024-06-07 |
1-Bromo-2,4-dimethoxy-3-methylbenzene Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Related Categories
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes
- Solvents and Organic Chemicals Organic Compounds Hydrocarbons
22794-95-2 (1-Bromo-2,4-dimethoxy-3-methylbenzene) Related Products
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